N-(2-Butyl-1H-imidazo[4,5-c]quinolin-1-yl)propan-2-imine

• CAS No.: 749921-63-9
• Molecular Formula: C17H20N4
• Molecular Weight: 280.37 g/mol
• IUPAC Name: N-(2-butylimidazo[4,5-c]quinolin-1-yl)propan-2-imine
• InChI: InChI=1S/C17H20N4/c1-4-5-10-16-19-15-11-18-14-9-7-6-8-13(14)17(15)21(16)20-12(2)3/h6-9,11H,4-5,10H2,1-3H3
• InChI Key: ZUFKTVFARHTCCV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(N1N=C(C)C)C3=CC=CC=C3N=C2

Description

N-(2-Butyl-1H-imidazo[4,5-c]quinolin-1-yl)propan-2-imine is a useful research compound. Its molecular formula is C17H20N4 and its molecular weight is 280.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-butyl-1H-imidazo[4,5-c]quinolin-1-amine hydrochloride (520 mg, 2.17 mmol) in 10 mL of isopropanol was treated with 2 mL of acetone and 200 mg of DOWEX W50-X1 acid resin. The reaction mixture was heated to 55° C. overnight. The reaction mixture was treated with an additional 10 mL of isopropanol and 5 mL of acetone and heated to 70° C. for 2 h. The reaction mixture was filtered and the filtrate was treated with 0.5 mL of triethylamine and concentrated under reduced pressure. Chromatography (SiO2, 3% MeOH/CHCl3) gave N-(2-butyl-1H-imidazo[4,5-c]quinolin-1-yl)isopropylideneamine (421 mg) as a brown oil.